Cas no 254-82-0 (Pyrimido[5,4-d]pyrimidine)

• Product Name: Pyrimido[5,4-d]pyrimidine
• CAS No: 254-82-0
• MF: C₆H₄N₄
• MW: 132.122759819031
• CID: 261715
• PubChem ID: 21948654
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine
• 1,3,5,7-Tetraazanaphthalene
• Homopurine
• SCHEMBL127479
• 254-82-0
• Pyrimido[5,4-d]pyrimidine(7ci,8ci,9ci)
• DTXSID20620608
• JOZPEVMCAKXSEY-UHFFFAOYSA-N
• pyrimido-pyrimidine
• Pyrimidopyrimidine

• Inchi： 1S/C6H4N4/c1-5-6(10-3-7-1)2-8-4-9-5/h1-4H
• InChI Key： JOZPEVMCAKXSEY-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=1C=NC=N2

Computed Properties

• Exact Mass: 132.04372
• Monoisotopic Mass: 132.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56